Cas no 712-33-4 (N-(3-chloro-4-nitrophenyl)acetamide)

• Product Name: N-(3-chloro-4-nitrophenyl)acetamide
• CAS No: 712-33-4
• MF: C₈H₇ClN₂O₃
• MW: 214.60578083992
• CID: 976222
• PubChem ID: 236820
• Update Time: 2025-04-19

N-(3-chloro-4-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-nitrophenyl)acetamide
• 3-CHLORO-4-NITROACETANILIDE
• N-{3-chloro-4-nitrophenyl}acetamide
• 2-chloro-4-acetylaminonitrobenzene
• 3-Chlor-4-nitro-acetanilid
• 4-nitro-3-chloroacetanilide
• AC1L5XGL
• AC1Q5ASU
• acetic acid-(3-chloro-4-nitro-anilide)
• AE-562
• AG-G-78902
• CTK5D3746
• Essigsaeure-(3-chlor-4-nitro-anilid)
• N-acetyl-3-chloro-4-nitroaniline
• NSC39811
• SureCN358946
• Acetamide, N-(3-chloro-4-nitrophenyl)-
• NSC-39811
• Acetanilide, 3'-chloro-4'-nitro-
• CS-0236472
• DTXSID10284915
• AE-562/12222474
• SCHEMBL358946
• AKOS009493273
• MFCD01463651
• 712-33-4
• EN300-171110
• N-(3-chloro-4-nitro-phenyl)-acetamide
• DB-087813

• Inchi： 1S/C8H7ClN2O3/c1-5(12)10-6-2-3-8(11(13)14)7(9)4-6/h2-4H,1H3,(H,10,12)
• InChI Key： KUAYZLXOOIEGDN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(C)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 214.01461
• Monoisotopic Mass: 214.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.466
• Boiling Point: 428.3°C at 760 mmHg
• Flash Point: 212.8°C
• Refractive Index: 1.628
• PSA: 72.24
• LogP: 2.80280